Cas no 1373432-11-1 ((2S,3S)-3-(Tert-butyl)-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydrobenzo[d][1,3]oxaphosphole)

• Product Name: (2S,3S)-3-(Tert-butyl)-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydrobenzo[d][1,3]oxaphosphole
• CAS No: 1373432-11-1
• MF: C₂₀H₂₅O₃P
• MW: 344.38446688652
• MDL: MFCD31707596
• CID: 4556224
• PubChem ID: 59052746
• Update Time: 2025-10-28

(2S,3S)-3-(Tert-butyl)-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydrobenzo[d][1,3]oxaphosphole Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-(Tert-butyl)-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydrobenzo[d][1,3]oxaphosphole
• (S,S)-Me-BI-DIME
• 2alpha-Methyl-3beta-tert-butyl-4-(2,6-dimethoxyphenyl)-2,3-dihydro-1,3-benzooxaphosphole
• (2S,3S)-3-tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydro-1,3-benzoxaphosphole
• MFCD31707596
• CS-0087679
• (2S,3S)-3-(tert-butyl)-4-(2, 6-dimethoxyphenyl)-2-met hyl-2,3-dihydrobenzo[d][1, 3]oxaphosphole
• (2S,3S)-3-tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2H-1,3-benzoxaphosphole
• D72430
• 1373432-11-1
• YEC43211
• (2S,3S)-3-(t-Butyl)-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydrobenzo[d][1,3]oxaphosphole, min. 97% (S,S)-Me-BI-DIME
• (2S,3S)-3-(tert-butyl)-4-(2,6- dimethoxyphenyl)-2-methyl- 2,3-dihydrobenzo[d][1,3]oxapho sphole

• MDL： MFCD31707596
• Inchi： 1S/C20H25O3P/c1-13-23-17-12-7-9-14(19(17)24(13)20(2,3)4)18-15(21-5)10-8-11-16(18)22-6/h7-13H,1-6H3/t13-,24+/m0/s1
• InChI Key： MWVWXQBMRNEOBK-RKNYENMMSA-N
• SMILES： [P@@]1(C2C(=CC=CC=2O[C@@H]1C)C1C(=CC=CC=1OC)OC)C(C)(C)C

Computed Properties

• Exact Mass: 344.15413165 g/mol
• Monoisotopic Mass: 344.15413165 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 344.4
• XLogP3: 4.3
• Topological Polar Surface Area: 27.7

Additional information on (2S,3S)-3-(Tert-butyl)-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydrobenzo[d][1,3]oxaphosphole

Introduction to (2S,3S)-3-(Tert-butyl)-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 1373432-11-1)

The compound (2S,3S)-3-(Tert-butyl)-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 1373432-11-1) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug discovery and advanced materials development.

The molecular structure of (2S,3S)-tert-butyl and (2,6-dimethoxyphenyl) groups plays a pivotal role in its chemical properties. The tert-butyl group is known for its steric bulk, which can influence the molecule's stability and reactivity. Meanwhile, the dimethoxyphenyl moiety introduces electronic effects that can modulate the compound's interaction with biological systems or other chemical entities. These features make the compound a promising candidate for exploring novel therapeutic agents or advanced materials with tailored functionalities.

Recent studies have highlighted the potential of this compound in the development of targeted drug delivery systems. Researchers have demonstrated that the tert-butyl and dimethoxyphenyl groups can be exploited to enhance the molecule's solubility and bioavailability. Additionally, the oxaphosphole ring system has shown promise in stabilizing reactive intermediates, making it a valuable component in designing drugs with improved pharmacokinetic profiles.

In terms of synthesis, the compound is typically prepared through a multi-step process involving stereoselective coupling reactions and ring-forming methodologies. The use of chiral catalysts has been instrumental in achieving the desired stereochemistry at the (2S,3S) configuration. This approach ensures high enantiomeric purity, which is critical for applications in asymmetric catalysis and enantioselective synthesis.

Moreover, computational studies have provided insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the tert-butyl group induces significant steric hindrance around the central oxaphosphole ring, while the dimethoxyphenyl moiety contributes to electron-donating effects. These findings are crucial for understanding the compound's reactivity and selectivity in various chemical transformations.

The integration of experimental and computational approaches has further elucidated the potential of this compound in phosphorescent materials. The oxaphosphole system has been shown to exhibit strong phosphorescence under certain conditions, making it a candidate for applications in organic light-emitting diodes (OLEDs) and related technologies. This dual functionality as both a therapeutic agent and a material component underscores its versatility and significance in contemporary research.

In conclusion, (2S,3S)-tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 1373432-11-1) represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structure and functional groups continue to inspire innovative research directions, solidifying its position as a key player in modern chemical science.